Cas no 102479-27-6 (Benzoic acid, 4-[[bis(phenylmethyl)amino]sulfonyl]-)

• Product Name: Benzoic acid, 4-[[bis(phenylmethyl)amino]sulfonyl]-
• CAS No: 102479-27-6
• MF: C₂₁H₁₉NO₄S
• MW: 381.44486451149
• CID: 1135385
• PubChem ID: 4552362
• Update Time: 2025-04-20

Benzoic acid, 4-[[bis(phenylmethyl)amino]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[bis(phenylmethyl)amino]sulfonyl]-
• AYAKDXHPTOEADO-UHFFFAOYSA-N
• HMS2871D21
• CHEMBL1523162
• SMR000543366
• DTXSID101332651
• SCHEMBL1278616
• AKOS003605819
• 102479-27-6
• BDBM211106
• US9247759, 5-28
• 4-(N,N-dibenzylsulfamoyl)benzoic acid
• STL053368
• 4-(dibenzylsulfamoyl)benzoic Acid
• MLS001214900

• Inchi： 1S/C21H19NO4S/c23-21(24)19-11-13-20(14-12-19)27(25,26)22(15-17-7-3-1-4-8-17)16-18-9-5-2-6-10-18/h1-14H,15-16H2,(H,23,24)
• InChI Key： AYAKDXHPTOEADO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=CC=1)(N(CC1C=CC=CC=1)CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 381.10357
• Monoisotopic Mass: 381.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 74.68